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Introduction
Alexa Fluor 555 is a bright and photostable orange-fluorescent dye widely used in various

fluorescence microscopy applications, including immunofluorescence, immunohistochemistry,

and fluorescent in situ hybridization (FISH).[1][2] The choice of mounting medium is a critical

factor in preserving the fluorescence signal of Alexa Fluor 555 and obtaining high-quality

imaging data. An ideal mounting medium should not only provide a stable refractive index (RI)

to match the objective lens but also contain antifade reagents to protect the fluorophore from

photobleaching during image acquisition.[3] This document provides a detailed guide to

selecting and using mounting media compatible with Alexa Fluor 555, including both

commercial and homemade formulations.

Key Considerations for Selecting a Mounting
Medium
Several factors should be considered when choosing a mounting medium for use with Alexa
Fluor 555:

Refractive Index (RI): For optimal resolution and light collection, the RI of the mounting

medium should closely match that of the immersion oil (typically ~1.515) and the coverglass
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(~1.52).[4] A mismatch in RI can lead to spherical aberration and reduced image quality,

especially in thick specimens.[4]

Antifade Reagents: These are crucial for minimizing photobleaching, the irreversible

photochemical destruction of a fluorophore upon exposure to excitation light. Common

antifade agents include p-phenylenediamine (PPD), n-propyl gallate (NPG), and 1,4-

diazabicyclo[2.2.2]octane (DABCO).[5][6][7]

Hardening vs. Non-Hardening: Hardening (or curing) mounting media solidify over time,

providing a permanent seal for long-term storage. Non-hardening media remain liquid and

may require sealing the edges of the coverslip with nail polish. The choice between them

depends on the experimental needs.

Compatibility with Fluorophores: While many mounting media are broadly compatible, some

antifade reagents can quench the fluorescence of specific dyes.[8] It is essential to ensure

the chosen medium is compatible with Alexa Fluor 555 and any other fluorophores used in

multicolor imaging.

Commercial Mounting Media Compatible with Alexa
Fluor 555
Several commercially available mounting media are well-suited for use with Alexa Fluor 555.

These products offer convenience and lot-to-lot consistency.
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Mounting Medium Manufacturer
Refractive Index
(Cured)

Key Features

ProLong™ Gold

Antifade Mountant

Thermo Fisher

Scientific
~1.47

Hardening, provides

excellent photobleach

protection for Alexa

Fluor dyes.[9]

ProLong™ Glass

Antifade Mountant

Thermo Fisher

Scientific
~1.52

Hardening, RI

matched to glass for

high-resolution

imaging.[1]

VECTASHIELD®

Antifade Mounting

Medium

Vector Laboratories ~1.45

Non-hardening, widely

used for its antifade

properties. A

hardening version

(HardSet™) is also

available.

Fluoromount-G™ SouthernBiotech ~1.4

Aqueous, non-

fluorescing, provides a

semi-permanent seal.

Citifluor™ CFM-3 Citifluor Ltd. ~1.518

Glycerol-based, high

RI, compatible with

Alexa and Cyanine

dyes.[4]

Mowiol® 4-88 Various ~1.41-1.49

Polyvinyl alcohol-

based, requires

preparation but is a

cost-effective option.

Homemade Mounting Media Recipes
For researchers who prefer to prepare their own mounting media, several well-established

recipes are available. These are often glycerol-based and incorporate an antifade reagent.
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n-Propyl Gallate (NPG) Mounting Medium
n-Propyl gallate is an effective antifade reagent that can significantly reduce the photobleaching

of various fluorophores.[7]

Recipe:

90% Glycerol

10% 1X Phosphate-Buffered Saline (PBS)

0.2% n-propyl gallate (w/v)

Note: n-propyl gallate does not dissolve readily in aqueous solutions. It is recommended to first

dissolve it in a small amount of dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) before

adding it to the glycerol/PBS mixture.[7]

DABCO Mounting Medium
1,4-diazabicyclo[2.2.2]octane (DABCO) is another commonly used antifade agent.

Recipe:

90% Glycerol

10% 1X PBS

2.5% DABCO (w/v)

Quantitative Data on Alexa Fluor 555 Performance
While direct quantitative comparisons of Alexa Fluor 555 photostability in different mounting

media are limited in the literature, the inherent photostability of Alexa Fluor dyes is well-

documented. Alexa Fluor 555 is significantly more photostable than its spectral counterpart,

Cy3.[10] The quantum yield of Alexa Fluor 555 in aqueous solution (PBS) is approximately

0.1.[11] The presence of antifade reagents in mounting media is expected to further enhance

its photostability.
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Parameter Value Source

Quantum Yield (in PBS) ~0.1 [11]

Photostability vs. Cy3 More photostable [10]

Note: The actual photobleaching rate in a specific mounting medium will depend on various

factors, including the intensity and duration of illumination, the concentration of the antifade

reagent, and the local chemical environment.

Experimental Protocols
General Immunofluorescence Staining Protocol
This protocol provides a general workflow for immunofluorescence staining of adherent cells

prior to mounting.
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Sample Preparation

Staining

Mounting

Seed cells on coverslips

Fix cells (e.g., 4% PFA)

Permeabilize cells (e.g., 0.25% Triton X-100)

Block with serum (e.g., 5% BSA)

Incubate with primary antibody

Wash with PBS

Incubate with Alexa Fluor 555-conjugated secondary antibody

Wash with PBS

Mount coverslip with compatible mounting medium

Seal coverslip (if necessary)

Image with fluorescence microscope

Click to download full resolution via product page

Caption: General workflow for immunofluorescence staining and mounting.
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Protocol for Using ProLong™ Gold Antifade Mountant
Equilibrate to Room Temperature: Allow the vial of ProLong™ Gold to warm to room

temperature before use.

Remove Excess Buffer: Carefully aspirate or blot excess wash buffer from the coverslip or

slide.

Apply Mountant: Apply one drop of ProLong™ Gold to the slide.

Mount Coverslip: Gently lower the coverslip onto the drop of mounting medium, avoiding air

bubbles.

Cure: Place the slide on a level surface in the dark and allow it to cure for 24 hours at room

temperature. For long-term storage, seal the edges of the coverslip with nail polish after

curing.

Protocol for Preparing and Using Homemade n-Propyl
Gallate (NPG) Mounting Medium
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Preparation of NPG Stock

Mixing the Mounting Medium

Mounting the Sample

Weigh n-propyl gallate

Dissolve in a small volume of DMSO or DMF

Slowly add the NPG stock solution while stirring

Mix 9 parts glycerol with 1 part 10X PBS

Mix until homogeneous

Apply a small drop to the slide

Gently lower the coverslip

Seal the edges with nail polish

Click to download full resolution via product page

Caption: Workflow for preparing and using homemade NPG mounting medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1242918?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare the Mounting Medium: Follow the recipe and workflow diagram above. Store the

final solution in small aliquots at -20°C, protected from light.

Thaw and Use: Thaw an aliquot to room temperature before use.

Mounting: Apply a small drop of the mounting medium to the slide and carefully lower the

coverslip.

Sealing: As this is a non-hardening medium, seal the edges of the coverslip with nail polish

to prevent drying and movement.

Troubleshooting
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Issue Possible Cause Suggested Solution

Rapid Photobleaching
- Insufficient antifade reagent.-

High excitation light intensity.

- Use a mounting medium with

a proven antifade agent.-

Reduce laser power and/or

exposure time.- Use a more

photostable fluorophore if

possible.

High Background

Fluorescence

- Autofluorescence from the

tissue or cells.- Non-specific

antibody binding.-

Contaminated mounting

medium.

- Include an unstained control

to assess autofluorescence.-

Optimize blocking and washing

steps.- Use a fresh, high-

quality mounting medium.

Weak Fluorescence Signal

- Low expression of the target

protein.- Suboptimal antibody

concentrations.- Quenching of

the fluorophore by the

mounting medium.

- Use signal amplification

techniques if necessary.-

Titrate primary and secondary

antibodies.- Ensure the

mounting medium is

compatible with Alexa Fluor

555.

Distorted Image/Poor

Resolution

- Refractive index mismatch.-

Air bubbles under the

coverslip.

- Use a mounting medium with

a refractive index that matches

the immersion oil.- Be careful

when lowering the coverslip to

avoid trapping air.

Conclusion
The selection of an appropriate mounting medium is paramount for successful fluorescence

microscopy using Alexa Fluor 555. Commercial mounting media such as ProLong™ Gold and

VECTASHIELD® offer reliable and convenient options with excellent antifade properties. For

those who prefer to make their own, glycerol-based recipes containing n-propyl gallate or

DABCO are effective alternatives. By carefully considering the factors of refractive index,

antifade protection, and compatibility, and by following the detailed protocols provided,
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researchers can significantly improve the quality and longevity of their fluorescently labeled

specimens, leading to more robust and reproducible imaging data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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